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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Planteose, a non-reducing trisaccharide composed of galactose, fructose, and glucose, serves

as a critical chromatographic standard for the accurate identification and quantification of

oligosaccharides in various biological matrices, particularly in plant-based materials and food

products. Its structural similarity to other oligosaccharides, such as its isomer raffinose,

necessitates robust and specific analytical methods for its differentiation and analysis. These

application notes provide detailed protocols for the use of planteose as a chromatographic

standard, focusing on two effective techniques: Porous Graphitic Carbon Liquid

Chromatography-Tandem Mass Spectrometry (PGC-LC-MS/MS) and Hydrophilic Interaction

Liquid Chromatography (HILIC) coupled with mass spectrometry.

Physicochemical Properties of Planteose
A thorough understanding of the physicochemical properties of planteose is essential for its

effective use as a chromatographic standard.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12796885#bc-rfq
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-as-a-chromatographic-standard-application-notes-and-protocols
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-as-a-chromatographic-standard-application-notes-and-protocols
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-as-a-chromatographic-standard-application-notes-and-protocols
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-as-a-chromatographic-standard-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₈H₃₂O₁₆ [1]

Molecular Weight 504.44 g/mol [1]

Isomeric Form Isomer of Raffinose [2][3]

Key Structural Feature

Differs from raffinose in the

linkage of the α-D-

galactopyranosyl unit to the

sucrose moiety.

[2]

Solubility
Soluble in water and polar

organic solvents.
[4]

Application: Discrimination of Planteose and
Raffinose using PGC-LC-MS/MS
Porous Graphitic Carbon (PGC) chromatography offers a unique stationary phase that enables

the separation of closely related isomers like planteose and raffinose. This method is

particularly valuable for the analysis of complex mixtures of oligosaccharides from plant

extracts.[1][2]

Experimental Workflow: PGC-LC-MS/MS Analysis

Sample Preparation Chromatographic Separation Detection and Analysis

Plant Seed Sample Extraction with 70% Ethanol Centrifugation Collect Supernatant Filtration (0.22 µm) Inject into PGC-LC System Gradient Elution QTOF-MS/MS Detection Data Analysis Quantification using Planteose Standard Results

Click to download full resolution via product page

Caption: Workflow for the analysis of planteose using PGC-LC-MS/MS.

Protocol: PGC-LC-MS/MS
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1. Standard Preparation:

Prepare a stock solution of planteose standard in deionized water at a concentration of 1

mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with the initial

mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2. Sample Preparation (from Seeds):[4]

Homogenize 1 gram of the seed sample.

Extract the homogenized sample by refluxing with 20 mL of 70% ethanol for 30 minutes.[4]

Centrifuge the extract at 4000 rpm for 15 minutes.

Collect the supernatant and filter it through a 0.22 µm syringe filter before injection.

3. Chromatographic Conditions:[2][5]

Parameter Condition

Column
Porous Graphitic Carbon (PGC), e.g.,

Hypercarb™ (100 x 2.1 mm, 3 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient Elution

0-2 min: 5% B; 2-15 min: 5-40% B; 15-20 min:

40-95% B; 20-25 min: 95% B; 25.1-30 min: 5%

B

Flow Rate 0.3 mL/min

Column Temperature 30 °C

Injection Volume 5 µL

4. Mass Spectrometry Conditions (QTOF-MS/MS):[2]
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Parameter Condition

Ionization Mode Negative Electrospray Ionization (ESI-)

Capillary Voltage 3.0 kV

Sampling Cone 30 V

Source Temperature 120 °C

Desolvation Temperature 350 °C

Cone Gas Flow 50 L/h

Desolvation Gas Flow 800 L/h

Collision Energy Ramped from 10 to 40 eV for MS/MS

Acquisition Mode MS and MS/MS (Data-Dependent Acquisition)

5. Data Analysis and Quantification:

Identify planteose based on its retention time and specific fragmentation patterns compared

to the authentic standard.

Quantify the amount of planteose in the sample by using the calibration curve generated

from the standard solutions.

Application: Analysis of Oligosaccharides using
HILIC-MS
Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful technique for the

separation of polar compounds like oligosaccharides. It provides an alternative to PGC with

different selectivity.[6][7]

Experimental Workflow: HILIC-MS Analysis
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Sample Preparation Chromatographic Separation Detection and Analysis

Plant Extract/Food Sample Aqueous/Ethanolic Extraction Solid Phase Extraction (SPE) Filtration (0.22 µm) Inject into HILIC System Isocratic or Gradient Elution MS or MS/MS Detection Data Analysis Quantification with Planteose Standard Results

Click to download full resolution via product page

Caption: Workflow for the analysis of planteose using HILIC-MS.

Protocol: HILIC-MS
1. Standard and Sample Preparation:

Follow the same procedure as described for the PGC-LC-MS/MS method.

2. Chromatographic Conditions:[6][7]

Parameter Condition

Column
Amide-based HILIC column, e.g., BEH Amide

(150 x 2.1 mm, 1.7 µm)

Mobile Phase A 0.1% Ammonium Hydroxide in Water

Mobile Phase B Acetonitrile with 0.1% Ammonium Hydroxide

Gradient Elution
0-1 min: 95% B; 1-12 min: 95-50% B; 12-15

min: 50% B; 15.1-20 min: 95% B

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 2 µL

3. Mass Spectrometry Conditions:[6]
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Parameter Condition

Ionization Mode Negative Electrospray Ionization (ESI-)

Capillary Voltage 2.5 kV

Cone Voltage 40 V

Source Temperature 150 °C

Desolvation Temperature 400 °C

Cone Gas Flow 50 L/h

Desolvation Gas Flow 900 L/h

Acquisition Mode Full Scan MS

4. Data Analysis and Quantification:

Identify planteose by comparing its retention time with the authentic standard.

Quantify using an external calibration curve.

Method Validation Parameters
For quantitative applications, it is crucial to validate the analytical method. The following table

summarizes typical validation parameters that should be assessed.[8][9]

Parameter Typical Acceptance Criteria

Linearity (R²) ≥ 0.99

Limit of Detection (LOD) Signal-to-Noise Ratio ≥ 3

Limit of Quantification (LOQ) Signal-to-Noise Ratio ≥ 10

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) Intra-day: ≤ 15%; Inter-day: ≤ 20%

Specificity
No interference at the retention time of the

analyte
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Troubleshooting
Problem Possible Cause Solution

Poor peak shape
Column contamination;

Inappropriate mobile phase pH

Flush column; Adjust mobile

phase pH

Low signal intensity
Ion suppression; Inefficient

ionization

Dilute sample; Optimize MS

parameters

Inconsistent retention times
Column degradation; Unstable

temperature

Replace column; Ensure

stable column temperature

Co-elution of isomers Insufficient column resolution
Optimize gradient; Use a

different column (e.g., PGC)

Conclusion
Planteose is an indispensable standard for the accurate chromatographic analysis of

oligosaccharides. The detailed protocols for PGC-LC-MS/MS and HILIC-MS provided in these

application notes offer robust and reliable methods for the separation and quantification of

planteose in complex samples. Proper method validation is essential to ensure the accuracy

and precision of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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